Cas no 27318-87-2 (1,2-Propanediol,3-(3,5-dimethoxyphenoxy)-)

• Product Name: 1,2-Propanediol,3-(3,5-dimethoxyphenoxy)-
• CAS No: 27318-87-2
• MF: C₁₁H₁₆O₅
• MW: 228.241744041443
• CID: 262346
• PubChem ID: 213933
• Update Time: 2025-04-19

1,2-Propanediol,3-(3,5-dimethoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(3,5-dimethoxyphenoxy)-
• 3-(3,5-dimethoxyphenoxy)propane-1,2-diol
• AKOS021168460
• 27318-87-2
• BRN 2332148
• 1,2-Propanediol, 3-(3,5-dimethoxyphenoxy)-
• 4-06-00-07366 (Beilstein Handbook Reference)
• 3-(3,5-Dimethoxyphenoxy)-1,2-propanediol
• DTXSID80950039

• Inchi： 1S/C11H16O5/c1-14-9-3-10(15-2)5-11(4-9)16-7-8(13)6-12/h3-5,8,12-13H,6-7H2,1-2H3
• InChI Key： ZSCBAJZMNJWRTI-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=C(C=1)OC)OC)CC(CO)O

Computed Properties

• Exact Mass: 228.09978
• Monoisotopic Mass: 228.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 1.202
• Boiling Point: 416.6°Cat760mmHg
• Flash Point: 205.8°C
• Refractive Index: 1.529
• PSA: 68.15